N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[oxan-4-yl(pyridin-3-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c23-18(13-3-4-15-16(10-13)22-25-21-15)20-17(12-5-8-24-9-6-12)14-2-1-7-19-11-14/h1-4,7,10-12,17H,5-6,8-9H2,(H,20,23)
• InChI Key: NRNGKKRPWAVUII-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives and Antimicrobial Activities

Research has been conducted on the synthesis of derivatives related to the core structure of N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide and their evaluation for antimicrobial activities. For example, studies on substituted isosteres of pyridine- and pyrazinecarboxylic acids have demonstrated their potential against Mycobacterium tuberculosis, highlighting the antimycobacterial activity of such compounds (Gezginci, Martin, & Franzblau, 1998; Gezginci, Martin, & Franzblau, 2001). These findings suggest the relevance of the core structure in developing antimicrobial agents.

Development of New Synthetic Methodologies

The compound and its derivatives have been utilized in the development of new synthetic methodologies. For instance, the synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thione derivatives has been reported, showcasing the compound's utility in heterocyclic chemistry and the synthesis of complex molecules with potential biological activities (Fadda et al., 2013).

Potential as a Lead Compound in Drug Discovery

The structural motif of this compound has been explored for its potential as a lead compound in drug discovery. This exploration includes the design, synthesis, and QSAR studies of derivatives aiming to discover novel classes of promising antibacterial agents (Palkar et al., 2017). Such research underscores the compound's importance in medicinal chemistry for developing new therapeutic agents.